Cas no 2138354-64-8 (5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine
• CAS No: 2138354-64-8
• MF: C₁₁H₁₀BrF₂N₃
• MW: 302.118008136749
• CID: 6082271
• PubChem ID: 165483078
• Update Time: 2025-06-20

5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine
• EN300-1104735
• 2138354-64-8
• 5-bromo-2-cyclobutyl-7-(difluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C11H10BrF2N3/c12-8-4-7(10(13)14)5-9-15-11(16-17(8)9)6-2-1-3-6/h4-6,10H,1-3H2
• InChI Key： ZBPBGJYJOSGUML-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=CC2N1N=C(C1CCC1)N=2

Computed Properties

• Exact Mass: 301.00262g/mol
• Monoisotopic Mass: 301.00262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine

Introduction to 5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo[1,5-a]pyridine (CAS No. 2138354-64-8)

5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo[1,5-a]pyridine (CAS No. 2138354-64-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazolopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The chemical structure of 5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo[1,5-a]pyridine is characterized by the presence of a bromine atom at the 5-position, a cyclobutyl group at the 2-position, and a difluoromethyl moiety at the 7-position. These substituents contribute to the compound's stability and enhance its biological activity. The bromine atom is particularly noteworthy as it can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo[1,5-a]pyridine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to inhibit viral replication by interfering with key viral enzymes.

In another study conducted by a team of researchers from the University of California, it was found that 5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo[1,5-a]pyridine demonstrated significant anticancer properties. The compound was tested against a panel of human cancer cell lines and showed selective cytotoxicity towards breast and lung cancer cells. Mechanistic studies revealed that the compound induced apoptosis through the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The cyclobutyl group in 5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo[1,5-a]pyridine plays a crucial role in modulating its pharmacokinetic properties. This group enhances the lipophilicity of the molecule, which facilitates its cellular uptake and distribution. Additionally, the cyclobutyl group contributes to the overall conformational stability of the compound, making it more resistant to metabolic degradation.

The difluoromethyl moiety at the 7-position is another key feature of 5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo[1,5-a]pyridine. Fluorinated compounds are known for their improved pharmacological profiles due to their enhanced metabolic stability and increased binding affinity to biological targets. In this case, the difluoromethyl group enhances the compound's ability to interact with specific protein targets involved in viral replication and cancer cell proliferation.

Beyond its therapeutic potential, 5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo[1,5-a]pyridine has also been explored for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and validate therapeutic targets. The unique structure of this compound makes it an ideal candidate for such applications due to its high specificity and potency.

In conclusion, 5-bromo-2-cyclobutyl-7-(difluoromethyl)-1,2,4triazolo[1,5-a]pyridine (CAS No. 2138354-64-8) represents a promising lead compound in the development of novel therapeutics for various diseases. Its distinctive chemical structure and multifaceted biological activities make it an attractive target for further investigation and optimization. As research in this area continues to advance, it is likely that this compound will play a significant role in shaping future drug discovery efforts.